Cas no 105871-45-2 (2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid
• CAS No: 105871-45-2
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 1162126
• Update Time: 2025-05-26

2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-1-hydroxy-
• 2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-8(9(14)15)12(17)6-4-5-7-12/h8,17H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： WICBYPGHVGVDPI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OC(C)(C)C)=O)C1(O)CCCC1

Additional information on 2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid

Research Brief on 2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid (CAS: 105871-45-2)

2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid (CAS: 105871-45-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and other therapeutic agents targeting metabolic pathways.

The compound's structural backbone, which includes a tert-butoxycarbonyl (Boc) protecting group and a hydroxycyclopentyl moiety, provides a versatile platform for further chemical modifications. Researchers have leveraged this flexibility to develop novel analogs with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective cathepsin inhibitors, which are promising candidates for treating osteoporosis and certain cancers.

In addition to its role in drug synthesis, 2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid has been investigated for its potential as a chiral building block in asymmetric synthesis. A recent publication in Organic Letters highlighted its use in the enantioselective construction of complex heterocycles, which are prevalent in many FDA-approved drugs. The study reported high yields and excellent stereocontrol, underscoring the compound's value in synthetic chemistry.

Another area of interest is the compound's metabolic stability and bioavailability. Preliminary in vitro studies conducted in 2024 revealed that derivatives of 2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid exhibit favorable pharmacokinetic profiles, including improved membrane permeability and resistance to enzymatic degradation. These findings suggest that the compound could serve as a scaffold for developing orally bioavailable therapeutics.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scaling up production. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and flow chemistry, to improve efficiency and reduce environmental impact. A 2024 review in Chemical Reviews summarized these developments, emphasizing the need for sustainable methodologies in large-scale pharmaceutical manufacturing.

In conclusion, 2-(tert-butoxycarbonylamino)-2-(1-hydroxycyclopentyl)acetic acid (CAS: 105871-45-2) represents a promising tool in chemical biology and drug discovery. Its versatility, combined with ongoing research into its applications and synthetic improvements, positions it as a valuable asset for future therapeutic innovations. Further studies are warranted to explore its full potential and address existing limitations.